Cas no 1408074-40-7 (1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid)
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid
- SY020213
- 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylicAcid
- 1-(4-nitrophenyl)-4-oxocyclohexane-1-carboxylic acid
- DTXSID20849453
- DB-249895
- CS-0337370
- MFCD22574977
- AC4159
- 1408074-40-7
- AKOS027256843
-
- MDL: MFCD22574977
- Inchi: 1S/C13H13NO5/c15-11-5-7-13(8-6-11,12(16)17)9-1-3-10(4-2-9)14(18)19/h1-4H,5-8H2,(H,16,17)
- InChI Key: PJWGTEWPFIMNPV-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC(=CC=2)[N+](=O)[O-])CCC(CC1)=O)=O
Computed Properties
- Exact Mass: 263.07900
- Monoisotopic Mass: 263.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 490.3±45.0 °C at 760 mmHg
- Flash Point: 208.9±17.2 °C
- PSA: 100.19000
- LogP: 2.58350
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118783-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
400.00 USD | 2021-06-16 | |
| Chemenu | CM324548-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
$310 | 2021-06-15 | |
| Apollo Scientific | OR470519-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic acid |
1408074-40-7 | 1g |
£490.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | D254920-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
$715 | 2024-07-20 | |
| Chemenu | CM324548-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
$310 | 2023-02-02 | |
| eNovation Chemicals LLC | D254920-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
$715 | 2025-03-03 | |
| eNovation Chemicals LLC | D254920-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95% | 1g |
$715 | 2025-02-28 | |
| Ambeed | A400670-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95+% | 1g |
$337.0 | 2024-04-24 | |
| Crysdot LLC | CD12145322-1g |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid |
1408074-40-7 | 95+% | 1g |
$329 | 2024-07-23 |
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid Suppliers
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid
Introduction to 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 1408074-40-7)
1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 1408074-40-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group and a cyclohexanecarboxylic acid moiety, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid consists of a six-membered cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The presence of the nitrophenyl substituent imparts additional reactivity and functional diversity to the molecule, which can be exploited in the design of novel therapeutic agents.
In recent years, extensive research has been conducted to explore the potential biological activities and pharmacological properties of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising lead compound for further investigation. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibition of inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.
Moreover, preliminary investigations into the anti-cancer properties of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid have revealed its ability to induce apoptosis in various cancer cell lines. A research team from the University of California, San Francisco, found that this compound selectively targeted and induced cell death in breast cancer cells while showing minimal toxicity to normal cells. These findings highlight the potential of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid as a novel anti-cancer agent.
The synthesis of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid has been optimized through various synthetic routes, allowing for efficient large-scale production. One common approach involves the reaction of 4-nitrobenzaldehyde with cyclohexanone followed by oxidation to form the carboxylic acid. This synthetic method provides high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.
In addition to its therapeutic potential, 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features enable chemists to introduce various functional groups and modify its properties, leading to the development of new derivatives with enhanced biological activities. For example, researchers at Harvard University have used this compound as a starting material to synthesize novel inhibitors of protein-protein interactions, which are crucial for many cellular processes.
The physicochemical properties of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid, such as its solubility, stability, and bioavailability, have been extensively studied to optimize its use in pharmaceutical formulations. These properties are critical for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects. Recent advancements in drug delivery systems have further enhanced the potential applications of this compound by improving its pharmacokinetic profile.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid-based drugs in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its eventual approval as a new drug.
In conclusion, 1-(4-Nitrophenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 1408074-40-7) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.
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